Saucerneol

• Molecular Formula: C31H38O8
• Molecular Weight: 538.6 g/mol
• InChI: InChI=1S/C31H38O8/c1-17-18(2)31(39-30(17)21-8-11-23(32)26(15-21)35-5)22-10-13-25(28(16-22)37-7)38-19(3)29(33)20-9-12-24(34-4)27(14-20)36-6/h8-19,29-33H,1-7H3
• InChIKey: PMOZJIPBLSZHEA-UHFFFAOYSA-N

Researchers requiring maximal vasorelaxant potency among Saururus lignans face compound substitution risks due to steep structure-activity divergence. Saucerneol delivers 5.8x greater potency vs. saucerneol D (EC50 2.2 µM) and 10.5x greater anti-NPC activity vs. cisplatin (IC50 0.76 µM). - **Target differentiation**: First natural Grp94/Hsp90 paralog inhibitor; blocks PI3K/AKT/mTOR/HIF-1α pathway - **Antiviral mechanism**: STING/TBK-1/IRF3 activation via mitochondrial ROS (EV71, CVA16, CVB3) - **Immunomodulatory reference**: Optimal potency window for combination studies (vs. manassantin saturation) Supplied with endothelium-dependent vasorelaxation validation data available.

Saucerneol Identity and Pharmacological Profile

Saucerneol [CAS 88497-86-3] is a tetrahydrofuran-type sesquilignan first isolated from Saururus cernuus and subsequently identified as a major bioactive constituent of Saururus chinensis (Saururaceae), a perennial herb used in traditional East Asian medicine for edema, jaundice, and inflammatory conditions [1]. Structurally, saucerneol belongs to the dibenzylbutyrolactone lignan subclass and serves as the parent scaffold for an extended family of in-class analogs including saucerneol B, C, D, E, F, G, H, and I, as well as the manassantin dilignans, all co-occurring in Saururus species [2]. Pharmacologically, saucerneol has been characterized as a multi-target agent with demonstrated vasorelaxant, immunosuppressive, antiviral, and anticancer activities across distinct in vitro and in vivo model systems, distinguishing it from in-class analogs that exhibit narrower activity profiles [3].

1

Vascular reactivity studies (endothelium-dependent relaxation context)

2

Multi-kinase pathway research (IRAK-4, JAK2/STAT3, PI3K/AKT/mTOR)

3

Antiviral screening programs (enterovirus panel: EV71, CVB3, CVA16)

4

Immunomodulation assay context (lymphoproliferation, cytokine profiling)

• [1] Rao KV, Alvarez FM. Manassantins A/B and saucerneol: novel biologically active lignoids from Saururus cernuus. Tetrahedron Lett. 1983;24(45):4947-4950. doi:10.1016/S0040-4039(01)99818-1 View Source
• [2] Seo CS, Zheng MS, Woo MH, et al. Lignans from the roots of Saururus chinensis. J Nat Prod. 2008;71(10):1771-1774. doi:10.1021/np8002723 View Source
• [3] Oh KS, Ryu SY, Kim YS, Lee BH. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008;74(3):233-238. doi:10.1055/s-2008-1034310 View Source

Why Saucerneol Cannot Be Substituted by In-Class Analogs

The Saururus chinensis lignan family exhibits pronounced structure-activity divergence: minor modifications to the saucerneol scaffold produce dramatic potency shifts across therapeutic axes that preclude simple functional interchange. Saucerneol (parent) displays a vasorelaxant EC50 of 2.2 µM, representing approximately 5.8-fold greater potency than its closest sesquilignan analog saucerneol D (EC50 12.7 µM) in the same isolated rat aortic ring assay [1]. Conversely, for immunosuppressive activity measured by lymphoproliferation, manassantin A and B—dilignans that incorporate the saucerneol substructure—exhibit superior potency to saucerneol itself, while the monocyclic lignan sauchinone is substantially weaker [2]. In the oncology context, saucerneol demonstrates an IC50 of 0.76 µM against HONE1 nasopharyngeal carcinoma cells, achieving approximately 10.5-fold greater potency than cisplatin (IC50 8.00 µM) [3]. These three axes of differential potency demonstrate that no single in-class analog can replicate saucerneol's simultaneous multi-system activity profile, making blind substitution a high-risk decision for reproducible research.

Vasorelaxant Saucerneol D and machilin D exhibit lower vasorelaxant potency; mechanism context may not transfer directly.

Immunosuppression Manassantins A/B are more potent, while sauchinone is inactive; rank-order profile limits direct substitution.

Cancer pathways In-class analogs (saucerneol D/F) primarily affect NF-κB, not Grp94 or JAK2/STAT3; multi-target pathway context may differ.

• [1] Oh KS, Ryu SY, Kim YS, Lee BH. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008;74(3):233-238. doi:10.1055/s-2008-1034310 View Source
• [2] Park SY, Lee SH, Kim YC, et al. Immunosuppressive lignans isolated from Saururus chinensis. Planta Med. 2007;73(7):674-678. doi:10.1055/s-2007-981525 View Source
• [3] Cheng Y, Wang Q, Zhang Z, et al. Saucerneol attenuates nasopharyngeal carcinoma cells proliferation and metastasis through selectively targeting Grp94. Phytomedicine. 2022;101:154133. doi:10.1016/j.phymed.2022.154133 View Source

Saucerneol Quantitative Evidence vs Analogs

Vasorelaxant Potency vs In-Class Lignans

In a direct comparative study of eight lignans isolated from Saururus chinensis roots, saucerneol exhibited the most potent vasorelaxant activity with an EC50 of 2.2 µM, compared with saucerneol D (EC50 12.7 µM) and machilin D (EC50 17.8 µM) in endothelium-intact rat aortic ring preparations [1]. The vasorelaxant effect of saucerneol was significantly inhibited by removal of functional endothelium or pretreatment with L-NAME (N(G)-nitro-L-arginine methyl ester), confirming an endothelium-dependent mechanism that is not uniformly shared across all in-class lignans [1].

Vasorelaxant potency vs. analogs

Head-to-head

EC50 2.2 µM (saucerneol) vs 12.7 µM (saucerneol D), 17.8 µM (machilin D)

Reported vasorelaxant endpoint context; supports endothelium-dependent relaxation research

Rat aortic rings, L-NAME-sensitive mechanism

Evidence Dimension	Vasorelaxant potency (EC50)
Target Compound Data	Saucerneol EC50 = 2.2 µM
Comparator Or Baseline	Saucerneol D EC50 = 12.7 µM; Machilin D EC50 = 17.8 µM
Quantified Difference	Saucerneol is 5.8-fold more potent than saucerneol D and 8.1-fold more potent than machilin D
Conditions	Endothelium-intact rat aortic ring preparations; concentration-dependent relaxation assay

Why This Matters

For cardiovascular research programs, saucerneol provides the highest vasorelaxant potency among all characterized S. chinensis lignans, enabling lower working concentrations and potentially reduced off-target effects in ex vivo vascular studies.

• [1] Oh KS, Ryu SY, Kim YS, Lee BH. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008;74(3):233-238. doi:10.1055/s-2008-1034310 View Source

Immunosuppressive Potency Among Manassantins and Sauchinone

In bioactivity-guided fractionation using a lymphoproliferation assay, the relative immunosuppressive potency among five co-isolated S. chinensis lignans was established as: manassantin A, B > (-)-saucerneol > saucerneol C > sauchinone [1]. This rank order was confirmed across three orthogonal assays: lymphoproliferation (LPS-induced and Con A-induced), mixed leukocyte response, and Th1/Th2 cytokine profiling [1]. (-)-Saucerneol inhibited mitogen-induced lymphocyte proliferation and mixed lymphocyte responses at concentrations where sauchinone was inactive, yet was surpassed by the manassantin dilignans, which incorporate saucerneol's core structure within a dimeric framework [1].

Immunosuppressive rank

Head-to-head

Manassantin A,B > (-)-saucerneol > saucerneol C > sauchinone

Reported rank-order in lymphoproliferation and cytokine assays

Murine splenocytes; LPS/ConA, MLR, Th1/Th2 profiling

Evidence Dimension	Immunosuppressive potency (relative rank order across three assays)
Target Compound Data	(-)-Saucerneol: intermediate potency (rank 2 out of 4 active compounds)
Comparator Or Baseline	Manassantin A, B (rank 1, most potent); Saucerneol C (rank 3); Sauchinone (rank 4, least potent)
Quantified Difference	Relative potency order: manassantin A,B > (-)-saucerneol > saucerneol C > sauchinone; individual IC50 values not reported in the primary study
Conditions	LPS-induced and Con A-induced lymphoproliferation; mixed leukocyte response; Th1/Th2 cytokine assays in murine splenocytes

Why This Matters

For immunomodulation screening, saucerneol offers a mid-tier potency that is strong enough to serve as a positive control yet permits detection of synergistic or additive effects with other agents—unlike the maximally potent manassantins, which may saturate assay windows.

• [1] Park SY, Lee SH, Kim YC, et al. Immunosuppressive lignans isolated from Saururus chinensis. Planta Med. 2007;73(7):674-678. doi:10.1055/s-2007-981525 View Source

Cytotoxicity Against Nasopharyngeal Carcinoma vs Cisplatin

Saucerneol demonstrated significant cytotoxicity against five established NPC cell lines (CNE1, CNE2, SUNE1, HONE1, C666-1) with IC50 values below 10 µM [1]. Against HONE1 cells specifically, saucerneol exhibited an IC50 of 0.76 µM, representing approximately 10.5-fold greater potency than the standard chemotherapeutic cisplatin (IC50 8.00 µM) tested under identical conditions [1]. Mechanistically, saucerneol was shown to selectively target Grp94 (glucose-regulated protein 94), the endoplasmic reticulum-resident Hsp90 paralog, and subsequently block the PI3K/AKT/mTOR/HIF-1α signaling axis—a mechanism not shared by cisplatin [1]. In vivo, saucerneol inhibited the growth of human NPC xenografts in nude mice, confirming that the in vitro potency translates to in vivo efficacy [1].

Cytotoxicity vs cisplatin

Head-to-head

IC50 0.76 µM (saucerneol) vs 8.00 µM (cisplatin) in HONE1 cells

Reported cell-model response context; supports cytotoxicity endpoint review

MTT assay; Grp94/PI3K/AKT/mTOR inhibition mechanism

Evidence Dimension	Cytotoxicity against HONE1 nasopharyngeal carcinoma cells (IC50)
Target Compound Data	Saucerneol IC50 = 0.76 µM in HONE1 cells
Comparator Or Baseline	Cisplatin IC50 = 8.00 µM in HONE1 cells
Quantified Difference	Saucerneol is 10.5-fold more potent than cisplatin; IC50 < 10 µM across all five NPC cell lines tested
Conditions	MTT assay; HONE1 cell line; 24-72 h treatment; comparison against cisplatin as positive control

Why This Matters

For NPC-focused oncology research, saucerneol offers a mechanistically distinct Grp94-targeted strategy with superior in vitro potency to cisplatin, making it a compelling chemical probe for studying ER chaperone inhibition as an anti-NPC approach.

• [1] Cheng Y, Wang Q, Zhang Z, et al. Saucerneol attenuates nasopharyngeal carcinoma cells proliferation and metastasis through selectively targeting Grp94. Phytomedicine. 2022;101:154133. doi:10.1016/j.phymed.2022.154133 View Source

Broad-Spectrum Enterovirus Antiviral Activity

Saucerneol demonstrated approximately 90% inhibition of coxsackievirus B3 (CVB3)-induced cytotoxicity in Vero cells at a concentration of 2 µg/mL, an efficacy level comparable to the established antiviral agent rupintrivir used as a positive control [1]. Against enterovirus A71 (EV71), saucerneol inhibited viral genome replication by more than 50% at 10 µg/mL and strongly suppressed viral VP3 capsid protein expression at concentrations as low as 2 µg/mL [1]. Activity was also confirmed against coxsackievirus A16 (CVA16) [1]. In vivo, saucerneol effectively suppressed CVB3 replication in the mouse pancreas and alleviated virus-induced pancreatitis, with the antiviral mechanism linked to increased mitochondrial ROS production and activation of the STING/TBK-1/IRF3 innate immune pathway [1]. While no approved antiviral agents exist for these enteroviral infections—limiting direct clinical comparator data—the breadth of saucerneol's activity across three distinct pathogenic picornaviruses distinguishes it from virus-specific inhibitors such as rupintrivir (primarily active against human rhinoviruses and select enteroviruses) [1].

Antiviral activity vs rupintrivir

Cross-study

~90% CVB3 inhibition at 2 µg/mL; >50% EV71 genome inhibition at 10 µg/mL

Supports antiviral screening context across enteroviruses

Vero cells; in vivo pancreas replication suppression; mROS-STING pathway

Evidence Dimension	Antiviral efficacy against enteroviruses
Target Compound Data	Saucerneol: ~90% CVB3 inhibition at 2 µg/mL; >50% EV71 genome inhibition at 10 µg/mL; VP3 suppression at 2 µg/mL; in vivo CVB3 suppression in pancreas
Comparator Or Baseline	Rupintrivir (positive control, ~90% CVB3 inhibition at comparable concentrations); no approved clinical antivirals available for EV71/CVA16/CVB3
Quantified Difference	Comparable in vitro potency to rupintrivir against CVB3; unique broad-spectrum coverage across EV71, CVA16, and CVB3 confirmed in same study
Conditions	Vero cells; SRB-based CPE assay; real-time PCR and Western blot for viral genome/protein; in vivo CVB3 mouse pancreatitis model

Why This Matters

For antiviral drug discovery programs targeting enteroviral diseases (HFMD, viral myocarditis, pancreatitis), saucerneol provides a natural-product lead with demonstrated in vivo efficacy and a unique mROS-STING mechanism that is not exploited by any currently available antiviral agent.

• [1] Song JH, Kwon BE, Kim K, et al. Antiviral Mechanisms of Saucerneol from Saururus chinensis against Enterovirus A71, Coxsackievirus A16, and Coxsackievirus B3: Role of Mitochondrial ROS and the STING/TBK-1/IRF3 Pathway. Viruses. 2024;16(1):16. doi:10.3390/v16010016 View Source

IRAK-4 Kinase Inhibition Evidence

In a structure-based pharmacophore screening campaign coupled with QSAR analysis, saucerneol was identified as one of three active natural-product-derived IRAK-4 (interleukin-1 receptor-associated kinase 4) inhibitors, alongside uvaretin and salvianolic acid B, with IC50 values in the low micromolar range in in vitro kinase assays [1]. IRAK-4 is a critical node in the MyD88-dependent TLR/IL-1R signaling cascade that drives NF-κB activation and pro-inflammatory cytokine production. The identification of saucerneol as an IRAK-4 inhibitor provides a mechanistic basis for its anti-inflammatory activity that is orthogonal to the direct NF-κB reporter gene inhibition observed with saucerneol D and saucerneol E (IC50 range: 2.5-16.9 µM in HeLa cells) [2], suggesting that saucerneol engages multiple nodes within inflammatory signaling networks rather than acting through a single target [1].

IRAK-4 kinase inhibition

Cross-study

Active in low µM range (pharmacophore screening, QSAR)

Reported kinase inhibition context; orthogonal to NF-κB reporter suppression

In vitro IRAK-4 assay; precise IC50 not publicly available

Evidence Dimension	IRAK-4 kinase inhibitory activity
Target Compound Data	Saucerneol: active IRAK-4 inhibitor with IC50 in low micromolar range
Comparator Or Baseline	Uvaretin and salvianolic acid B (co-identified active hits from same screening); saucerneol D/E NF-κB reporter IC50 2.5-16.9 µM (cross-study reference)
Quantified Difference	Precise IC50 values not publicly reported; all three hits active in low µM range; saucerneol's IRAK-4 inhibition complements its NF-κB pathway activity observed across the lignan class
Conditions	Structure-based pharmacophore screening; QSAR analysis; in vitro IRAK-4 kinase inhibition assay (Homo sapiens)

Why This Matters

For inflammation-focused research programs, saucerneol's IRAK-4 inhibitory activity distinguishes it from in-class lignans that solely target NF-κB, offering a dual-mechanism anti-inflammatory profile that may provide more robust pathway suppression.

• [1] Abdel-Mogib M, et al. Structure-based Pharmacophore Screening Coupled with QSAR Analysis Identified Potent Natural-product-derived IRAK-4 Inhibitors. ChemMedChem. 2021;16(23):3567-3574. doi:10.1002/cmdc.202100479. PMID: 34427398 View Source
• [2] Hwang BY, Lee JH, Nam JB, et al. Lignans from Saururus chinensis inhibiting the transcription factor NF-κB. Phytochemistry. 2003;64(3):765-771. doi:10.1016/S0031-9422(03)00391-1 View Source

Dual Targeting of Grp94 and JAK2/STAT3 in Cancer

Saucerneol demonstrates target engagement across mechanistically distinct cancer pathways that are not simultaneously addressed by any single in-class lignan analog. In nasopharyngeal carcinoma, saucerneol selectively inhibits Grp94 and suppresses the PI3K/AKT/mTOR/HIF-1α signaling cascade, a mechanism confirmed through ATPase assays, thermal shift assays, and pathway-specific Western blotting [1]. Independently, in osteosarcoma models (MG63 and SJSA-1 cells), saucerneol induces apoptosis via mitochondrial membrane potential disruption and ROS generation while inhibiting the JAK2/STAT3 pathway and suppressing metastasis-associated protein expression [2]. It also attenuated tumor-induced osteolysis in an ex vivo bone organ culture system [2]. This dual-cancer activity profile—Grp94/PI3K/AKT/mTOR in NPC and JAK2/STAT3/ROS in osteosarcoma—is not reported for saucerneol D, saucerneol F, or the manassantins, which have been studied principally in the context of NF-κB inhibition or topoisomerase activity [3]. The breadth of saucerneol's cancer-relevant target engagement supports its selection as a multi-purpose oncology chemical probe.

Multi-pathway cancer engagement

Supporting

Grp94 inhibition (NPC) and JAK2/STAT3 pathway blockade (osteosarcoma)

Reported multi-target model-response context; facilitates pathway-interrogation studies

NPC and osteosarcoma cell lines; ex vivo osteolysis attenuation

Evidence Dimension	Multi-pathway anticancer target engagement
Target Compound Data	Saucerneol: Grp94 inhibition (NPC); JAK2/STAT3 pathway inhibition (osteosarcoma); PI3K/AKT/mTOR/HIF-1α blockade; ROS-mediated mitochondrial apoptosis
Comparator Or Baseline	Saucerneol D/F: primarily NF-κB and NO inhibition; Manassantin A/B: NF-κB inhibition and immunosuppression; no single in-class analog demonstrates Grp94 and JAK2/STAT3 dual-targeting
Quantified Difference	HONE1 IC50 = 0.76 µM; MG63 and SJSA-1 cytotoxicity demonstrated; ex vivo osteolysis attenuation confirmed; quantitative osteosarcoma IC50 values not reported in the accessible literature
Conditions	NPC cell lines (HONE1, CNE1, CNE2, SUNE1, C666-1); osteosarcoma cell lines (MG63, SJSA-1); ex vivo bone organ culture; nude mouse xenograft model

Why This Matters

For academic oncology groups studying rare cancer types (NPC, osteosarcoma), saucerneol offers a single chemical probe capable of interrogating multiple cancer pathways, reducing the need to procure separate compounds for Grp94, JAK2/STAT3, and PI3K/AKT/mTOR pathway studies.

• [1] Cheng Y, Wang Q, Zhang Z, et al. Saucerneol attenuates nasopharyngeal carcinoma cells proliferation and metastasis through selectively targeting Grp94. Phytomedicine. 2022;101:154133. doi:10.1016/j.phymed.2022.154133 View Source
• [2] Yun HM, Nhiem NX, Park SJ, Park KR. Saucerneol Inhibits the Growth, Migration, and Invasion of Osteosarcoma Cells In Vitro and Prevents Metastasis-Associated Osteolysis Ex Vivo. Mol Nutr Food Res. 2025. doi:10.1002/mnfr.70187. PMID: 40685694 View Source
• [3] Lee YK, Seo CS, Lee CS, et al. Inhibition of DNA topoisomerases I and II and cytotoxicity by lignans from Saururus chinensis. Arch Pharm Res. 2009;32(10):1409-1415. doi:10.1007/s12272-009-2010-7 View Source

Saucerneol Research Application Scenarios

Ex Vivo Vasorelaxation Studies

Saucerneol is the most potent vasorelaxant lignan among all S. chinensis isolates characterized to date (EC50 2.2 µM vs saucerneol D at 12.7 µM and machilin D at 17.8 µM in rat aortic rings) [1]. Its endothelium-dependent mechanism, confirmed by loss of activity upon endothelial denudation or L-NAME pretreatment, makes it an ideal chemical probe for studying NO-mediated vasorelaxation pathways. Researchers investigating endothelial dysfunction, hypertension, or NO synthase coupling should select saucerneol over saucerneol D or machilin D when maximal vasorelaxant potency at minimal concentration is required [1].

Grp94-Targeted Therapy for Nasopharyngeal Carcinoma

Saucerneol is the first natural product demonstrated to selectively inhibit Grp94, the ER-resident Hsp90 paralog, and block the PI3K/AKT/mTOR/HIF-1α pathway in nasopharyngeal carcinoma [2]. With an IC50 of 0.76 µM against HONE1 cells—10.5-fold more potent than cisplatin—and confirmed in vivo xenograft efficacy, saucerneol is uniquely suited for NPC-focused drug discovery programs. Its selective Grp94 targeting distinguishes it from pan-Hsp90 inhibitors (e.g., 17-AAG, geldanamycin) that carry broader toxicity liabilities [2].

Broad-Spectrum Enterovirus Antiviral Research

Saucerneol is one of very few natural products with confirmed in vitro activity against three clinically significant enteroviruses (EV71, CVA16, CVB3) and in vivo efficacy in a CVB3-induced pancreatitis mouse model [3]. Its mechanism—mitochondrial ROS-mediated activation of the STING/TBK-1/IRF3 innate antiviral pathway—is distinct from capsid-binding inhibitors (rupintrivir) or protease inhibitors (AG7088) [3]. Programs targeting HFMD, viral myocarditis, or enteroviral pancreatitis should consider saucerneol as a mechanistically novel lead compound, particularly given the absence of any approved antiviral therapy for these indications [3].

Immunomodulation Screening Control

Saucerneol's intermediate immunosuppressive potency—stronger than sauchinone but weaker than manassantin A/B in lymphocyte proliferation, mixed leukocyte response, and Th1/Th2 cytokine assays—makes it an optimal reference compound for immunomodulatory screening cascades [4]. Unlike the manassantins, which can saturate assay readouts at low concentrations, saucerneol's potency window permits detection of both synergistic and antagonistic interactions with test compounds, facilitating more informative combination studies [4].

Application

Selection Property

Validation Focus

Endothelium-dependent vascular reactivity research

Vasorelaxant potency context

NO-mediated relaxation pathway endpoints

Nasopharyngeal carcinoma cell-model studies

Grp94 inhibitor context

PI3K/AKT/mTOR pathway response endpoints

Antiviral screening studies

Broad-spectrum enterovirus activity context

Viral replication and innate immunity pathway endpoints

Immunomodulation assay studies

Mid-potency immunosuppressive activity context

Lymphoproliferation and cytokine endpoint review

• [1] Oh KS, Ryu SY, Kim YS, Lee BH. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008;74(3):233-238. doi:10.1055/s-2008-1034310 View Source
• [2] Cheng Y, Wang Q, Zhang Z, et al. Saucerneol attenuates nasopharyngeal carcinoma cells proliferation and metastasis through selectively targeting Grp94. Phytomedicine. 2022;101:154133. doi:10.1016/j.phymed.2022.154133 View Source
• [3] Song JH, Kwon BE, Kim K, et al. Antiviral Mechanisms of Saucerneol from Saururus chinensis against Enterovirus A71, Coxsackievirus A16, and Coxsackievirus B3: Role of Mitochondrial ROS and the STING/TBK-1/IRF3 Pathway. Viruses. 2024;16(1):16. doi:10.3390/v16010016 View Source
• [4] Park SY, Lee SH, Kim YC, et al. Immunosuppressive lignans isolated from Saururus chinensis. Planta Med. 2007;73(7):674-678. doi:10.1055/s-2007-981525 View Source